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Compound of Interest

Compound Name: GSK2850163 (S enantiomer)

Cat. No.: B10799400 Get Quote

Technical Support Center: GSK2850163
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

GSK2850163. The information is presented in a question-and-answer format to directly

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK2850163 and what is its mechanism of action?

GSK2850163 is a potent and selective inhibitor of inositol-requiring enzyme-1 alpha (IRE1α), a

key transducer in the unfolded protein response (UPR).[1][2] It functions by targeting the kinase

domain of IRE1α, which in turn modulates its endoribonuclease (RNase) activity responsible for

the unconventional splicing of X-box binding protein 1 (XBP1) mRNA.[1][2] This inhibition

ultimately reduces the production of the active XBP1s transcription factor.

Q2: What are the IC50 values for GSK2850163?

GSK2850163 inhibits the kinase and RNase activities of IRE1α with the following IC50 values:

IRE1α kinase activity: 20 nM[3][4][5][6]

IRE1α RNase activity: 200 nM[3][4][5][6]

Q3: Does GSK2850163 have known off-target effects?
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GSK2850163 is a selective inhibitor of IRE1α. However, weak inhibition of other kinases has

been observed at significantly higher concentrations.[4]

Ron: IC50 = 4.4 µM[3][4][5][6]

FGFR1 V561M: IC50 = 17 µM[3][4][5][6]

It is advisable to consider these potential off-target effects when interpreting experimental

results, especially when using high concentrations of the inhibitor.[4]

Troubleshooting Guide: Solubility and Formulation
Q4: I am having trouble dissolving GSK2850163. What are the recommended solvents?

GSK2850163 is soluble in organic solvents such as DMSO and Ethanol.[3] For in vitro studies,

creating a concentrated stock solution in DMSO is the most common practice.

Solubility Data

Solvent Solubility Notes

DMSO 67.5 mg/mL (151.21 mM)

Requires sonication.[3]
Use newly opened,
anhydrous DMSO as the
compound is hygroscopic.
[3]

| Ethanol | 50 mg/mL (112.00 mM) | Requires sonication.[3] |

Q5: My GSK2850163 precipitated out of solution after diluting my DMSO stock in aqueous

media. How can I prevent this?

This is a common issue known as "precipitation upon dilution." To avoid this:

Lower the final DMSO concentration: The final concentration of DMSO in your cell culture

medium should be kept low, typically below 0.1%, to avoid solvent-induced artifacts and

precipitation.[4]
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Use a pre-warmed medium: Adding the DMSO stock to a pre-warmed aqueous medium

while gently vortexing can help improve solubility.

Consider alternative formulation strategies: For sensitive applications, using excipients like

PEG300 and Tween-80 can improve solubility in aqueous solutions.

Q6: I need to prepare GSK2850163 for in vivo experiments. What are the recommended

formulation protocols?

Here are two established protocols for preparing GSK2850163 for in vivo use.[3]

Experimental Protocols
Protocol 1: Formulation with PEG300 and Tween-80
This protocol yields a clear solution with a solubility of ≥ 2.25 mg/mL (5.04 mM).[3]

Materials:

GSK2850163

DMSO

PEG300

Tween-80

Saline (0.9% w/v NaCl in ddH₂O)

Procedure:

Prepare a stock solution of GSK2850163 in DMSO (e.g., 22.5 mg/mL).

In a sterile tube, add the solvents in the following order, ensuring complete mixing after each

addition:

10% DMSO (from your stock solution)

40% PEG300
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5% Tween-80

Bring the final volume to 100% with saline.

Example for 1 mL final volume:

Add 100 µL of 22.5 mg/mL GSK2850163 in DMSO to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to reach a final volume of 1 mL.

Protocol 2: Formulation with Corn Oil
This protocol also yields a clear solution with a solubility of ≥ 2.25 mg/mL (5.04 mM).[3]

Materials:

GSK2850163

DMSO

Corn Oil

Procedure:

Prepare a stock solution of GSK2850163 in DMSO.

Add 10% of the final volume from your DMSO stock solution to 90% corn oil.

Mix thoroughly until a clear solution is obtained. Sonication may be used to aid dissolution.[3]

Stability and Storage
Q7: How should I store GSK2850163?

Proper storage is crucial to maintain the stability and activity of GSK2850163.

Storage Recommendations
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Form Storage Temperature Shelf Life

Pure Form (as received) -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO stock) -80°C 6 months

| | -20°C | 1 month |

Q8: How stable is GSK2850163 in aqueous solutions and cell culture media?

The stability of GSK2850163 in aqueous solutions over long incubation times should be

considered, as degradation could lead to a loss of activity.[4] It is recommended to prepare

fresh dilutions from your frozen DMSO stock for each experiment. Avoid repeated freeze-thaw

cycles of the stock solution.

Visualizing Experimental Workflows and Pathways
IRE1α Signaling Pathway and GSK2850163 Inhibition
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Caption: IRE1α signaling pathway and the point of inhibition by GSK2850163.
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Troubleshooting Workflow for Poor GSK2850163
Solubility
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Caption: A logical workflow for troubleshooting GSK2850163 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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